N-(3-hydroxypropyl)-3-phenylpropanamide

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: N-(3-hydroxypropyl)-3-phenylpropanamide
• InChI: InChI=1S/C12H17NO2/c14-10-4-9-13-12(15)8-7-11-5-2-1-3-6-11/h1-3,5-6,14H,4,7-10H2,(H,13,15)
• InChI Key: GKIDTIBTQBJOFQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCC(=O)NCCCO

Description

N-(3-hydroxypropyl)-3-phenylpropanamide, also known as HP3PA, is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound has shown potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and inflammation. In

Mechanism of Action

The mechanism of action of N-(3-hydroxypropyl)-3-phenylpropanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. N-(3-hydroxypropyl)-3-phenylpropanamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell differentiation. Inhibition of HDACs can lead to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. N-(3-hydroxypropyl)-3-phenylpropanamide has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a role in inflammation and immune response.
Biochemical and Physiological Effects:
N-(3-hydroxypropyl)-3-phenylpropanamide has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce inflammation. N-(3-hydroxypropyl)-3-phenylpropanamide has also been shown to have neuroprotective effects and could be a potential treatment for Alzheimer's disease. In addition, N-(3-hydroxypropyl)-3-phenylpropanamide has been shown to have antioxidant properties, which could be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-hydroxypropyl)-3-phenylpropanamide in lab experiments is its high purity and yield. The synthesis method has been optimized to produce a high-quality product. N-(3-hydroxypropyl)-3-phenylpropanamide is also relatively stable and can be stored for long periods of time. However, one limitation is that N-(3-hydroxypropyl)-3-phenylpropanamide is not very water-soluble, which can make it difficult to administer in certain experiments. In addition, more research is needed to fully understand the mechanism of action of N-(3-hydroxypropyl)-3-phenylpropanamide.

Future Directions

There are several future directions for research on N-(3-hydroxypropyl)-3-phenylpropanamide. One area of interest is the development of more water-soluble derivatives of N-(3-hydroxypropyl)-3-phenylpropanamide, which could make it easier to administer in experiments. Another area of interest is the investigation of the potential use of N-(3-hydroxypropyl)-3-phenylpropanamide in combination with other drugs or therapies. Finally, more research is needed to fully understand the mechanism of action of N-(3-hydroxypropyl)-3-phenylpropanamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(3-hydroxypropyl)-3-phenylpropanamide involves the reaction of 3-phenylpropanoic acid with 3-hydroxypropylamine in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is purified through recrystallization. This synthesis method has been optimized to yield high purity and yield of N-(3-hydroxypropyl)-3-phenylpropanamide.

Scientific Research Applications

N-(3-hydroxypropyl)-3-phenylpropanamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. N-(3-hydroxypropyl)-3-phenylpropanamide has also been investigated for its anti-inflammatory properties, which could be useful in the treatment of diseases such as rheumatoid arthritis and multiple sclerosis. In addition, N-(3-hydroxypropyl)-3-phenylpropanamide has been shown to have neuroprotective effects and could be a potential treatment for Alzheimer's disease.